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Compound of Interest

Compound Name: PPZ2

Cat. No.: B1677980 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a comprehensive overview of the expression, function, and

regulation of the serine/threonine-protein phosphatase PPZ2 in the budding yeast

Saccharomyces cerevisiae. Given that PPZ2 is specific to fungi, this document centers on its

characteristics within this model organism.

Introduction
PPZ2 is a serine/threonine protein phosphatase found in Saccharomyces cerevisiae. It is a

paralog of PPZ1, and the two proteins are functionally redundant. These phosphatases are

involved in crucial cellular processes, including the regulation of potassium transport, which in

turn affects osmotic stability, cell cycle progression, and halotolerance. Notably, double deletion

of PPZ1 and PPZ2 results in a temperature-dependent cell lysis defect. PPZ2 is also known to

function within the PKC1-mediated cell wall integrity pathway.

Quantitative Data on PPZ2 Expression
While comprehensive data on the differential expression of PPZ2 across various conditions is

limited, key quantitative characteristics of the protein have been determined in its native S.

cerevisiae context.
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Parameter Value Reference

Systematic Name YDR436W SGD

Molecular Weight 78.5 kDa UniProt

Median Abundance
189 molecules/cell (in log

phase SD medium)
UniProt[1]

Half-life Not Determined

Subcellular Localization
Cellular localization not yet

determined
SGD[2]

PPZ2 in the PKC1-Mediated Cell Wall Integrity
Pathway
PPZ2 plays a role in the cell wall integrity pathway, which is primarily regulated by the protein

kinase C homolog, Pkc1p. This pathway is essential for maintaining the structural integrity of

the cell wall during growth and in response to environmental stress. The pathway consists of a

mitogen-activated protein kinase (MAPK) cascade.
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PKC1-Mediated Cell Wall Integrity Pathway
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Workflow for PPZ2 Expression and Localization Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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